Cas no 2228834-85-1 (2-(4-cyanothiophen-2-yl)prop-2-enoic acid)

• Product Name: 2-(4-cyanothiophen-2-yl)prop-2-enoic acid
• CAS No: 2228834-85-1
• MF: C₈H₅NO₂S
• MW: 179.195800542831
• CID: 6447071
• PubChem ID: 165758736
• Update Time: 2025-06-12

2-(4-cyanothiophen-2-yl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-cyanothiophen-2-yl)prop-2-enoic acid
• EN300-1751042
• 2228834-85-1

• Inchi： 1S/C8H5NO2S/c1-5(8(10)11)7-2-6(3-9)4-12-7/h2,4H,1H2,(H,10,11)
• InChI Key： BDKKSLPMYFTLLC-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C(=C)C(=O)O

Computed Properties

• Exact Mass: 179.00409958g/mol
• Monoisotopic Mass: 179.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 89.3Ų

Additional information on 2-(4-cyanothiophen-2-yl)prop-2-enoic acid

Introduction to 2-(4-cyanothiophen-2-yl)prop-2-enoic acid (CAS No. 2228834-85-1)

2-(4-cyanothiophen-2-yl)prop-2-enoic acid (CAS No. 2228834-85-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential for a variety of applications, particularly in the development of new therapeutic agents. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(4-cyanothiophen-2-yl)prop-2-enoic acid.

Chemical Structure and Properties: The molecular formula of 2-(4-cyanothiophen-2-yl)prop-2-enoic acid is C₉H₆N₂O₂S, with a molecular weight of approximately 194.19 g/mol. The compound features a thiophene ring substituted with a cyano group and a propenoic acid moiety. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it an interesting subject for both academic and industrial research.

Synthesis Methods: Several synthetic routes have been reported for the preparation of 2-(4-cyanothiophen-2-yl)prop-2-enoic acid. One common method involves the reaction of 4-cyanothiophene with an appropriate propargyl derivative under suitable conditions. Another approach involves the coupling of a thiophene derivative with a cyanoacrylic acid precursor using transition metal catalysts. These methods have been optimized to achieve high yields and purity, facilitating further studies on the compound's biological activities.

Biological Activities: Recent studies have highlighted the potential therapeutic applications of 2-(4-cyanothiophen-2-yl)prop-2-enoic acid. One notable area of research is its anti-inflammatory properties. In vitro assays have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in human macrophages. Additionally, preliminary studies suggest that it may have antitumor effects by inducing apoptosis in cancer cells and inhibiting cell proliferation.

Clinical Trials and Research Advancements: While still in the early stages of development, 2-(4-cyanothiophen-2-yl)prop-2-enoic acid has shown promising results in preclinical studies. Researchers are currently exploring its potential as a lead compound for the treatment of inflammatory diseases and certain types of cancer. Clinical trials are expected to commence in the near future to evaluate its safety and efficacy in human subjects.

Mechanism of Action: The mechanism by which 2-(4-cyanothiophen-2-yl)prop-2-enoic acid exerts its biological effects is not yet fully understood. However, preliminary studies suggest that it may act through multiple pathways. For instance, it may modulate the activity of key enzymes involved in inflammatory responses or interfere with signaling pathways that regulate cell survival and proliferation.

Potential Applications: Given its promising biological activities, 2-(4-cyanothiophen-2-yl)prop-2-enoic acid has several potential applications in medicine. It could be developed into a new class of anti-inflammatory drugs for conditions such as rheumatoid arthritis, Crohn's disease, and other autoimmune disorders. Additionally, its antitumor properties make it a candidate for cancer therapy, particularly for solid tumors where inflammation plays a significant role.

Safety Considerations: As with any new chemical entity, safety is a critical consideration in the development of 2-(4-cyanothiophen-2-yl)prop-2-enoic acid. Preclinical toxicology studies have indicated that it has a favorable safety profile at therapeutic doses. However, further research is needed to fully assess its long-term safety and potential side effects.

FUTURE DIRECTIONS: The future outlook for 2-(4-cyanothiophen-2-yl)prop-2-enoic acid is promising. Ongoing research aims to optimize its pharmacological properties and develop more potent derivatives with enhanced therapeutic efficacy. Additionally, efforts are being made to identify biomarkers that can predict patient response to this compound, which could facilitate personalized medicine approaches.

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In summary, ٢-(٤‭‬سيانوثيوفين‭‬٢‭‬يل)بروبينويك أسيد (كاس رقم ‭‬٢٢٢٨٨٣٤‭‬–‭‬٨٥‭‬–‭‬١), or ‏(٢-(٤ سيانوثيوفين -يَل)) بروبينويك أسيد,, represents a significant advancement in medicinal chemistry and pharmaceutical research due to its unique structure and promising biological activities.

This introduction provides a comprehensive overview of ‏(٢-(٤ سيانوثيوفين -يَل)) بروبينويك أسيد,, highlighting its chemical properties, synthesis methods, biological activities, clinical trials, mechanism of action, potential applications, safety considerations, and future directions.